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Compound of Interest

Compound Name: Mesityl oxide

Cat. No.: B046562

An In-depth Technical Guide to Mesityl Oxide

Introduction

Mesityl oxide (IUPAC name: 4-methylpent-3-en-2-one) is an organic compound classified as
an a,B-unsaturated ketone.[1] It is a colorless to pale yellow, oily liquid known for its
characteristic pungent, honey-like odor.[1][2] This compound serves as a crucial intermediate in
organic synthesis and as a versatile solvent in various industrial applications.[1][3] Its utility
extends to the production of paints, lacquers, and resins, as well as in the synthesis of
pharmaceuticals and pesticides.[1][4] This guide provides a comprehensive overview of its
physical and chemical properties, experimental protocols for its synthesis, and essential safety
information for researchers, scientists, and professionals in drug development.

Chemical Identity

Mesityl oxide is structurally an a,B-unsaturated ketone with the chemical formula CeH100.[5]
The presence of both a ketone functional group and a carbon-carbon double bond in
conjugation dictates its chemical reactivity.
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Identifier Value

IUPAC Name 4-Methylpent-3-en-2-one[6]

Synonyms Isobutenyl methy-l ketone, Isopropylidene
acetone, Methyl isobutenyl ketone[7]

CAS Number 141-79-7[7]

Molecular Formula CeH100[5]

Molecular Weight 98.14 g/mol [7]

SMILES CC(C)=CC(C)=0[7]

InChl Key SHOJXDKTYKFBRD-UHFFFAOYSA-N[5]

Physical Properties

Mesityl oxide is a volatile liquid under standard conditions.[5] It is miscible with most organic

solvents but has limited solubility in water.[1][8]
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Property Value

Appearance Colorless to pale yellow, oily liquid[1][5]

Odor Pungent, honey-like, or peppermint-like[1][2][7]
Density 0.858 g/cm?3 at 20°C[5]

Melting Point -53 °C (-63 °F; 220 K)[5]

Boiling Point 129.5 °C (265.1 °F; 402.6 K)[5]

Flash Point 28 °C to 31 °C (87 °F)[1][3]

Solubility in Water

~3 ¢/100 mL (3%) at 20°C[5]

Solubility in Organic Solvents

Miscible with most organic solvents like ethanol
and ether[1][8]

Refractive Index (n_D2°)

1.442[5]

Vapor Pressure

9 mmHg at 20°C[5]

Explosive Limits

1.4-7.2% by volume in air[9]

Chemical Properties and Reactivity

As an a,3-unsaturated ketone, mesityl oxide's reactivity is characterized by its conjugated

system. It participates in reactions typical of both ketones and alkenes, often influenced by the

electronic interplay between the two functional groups.

It is flammable and can form explosive peroxides upon exposure to air, necessitating careful

handling and storage.[1] It may also react violently with strong oxidizing agents, acids, and

certain amines.[10]

A primary industrial application of mesityl oxide is its selective hydrogenation to produce

methyl isobutyl ketone (MIBK), a widely used solvent.[1]

Synthesis Pathway

Mesityl oxide is commercially produced from acetone via an aldol condensation reaction.

Acetone first undergoes a base- or acid-catalyzed self-condensation to form diacetone alcohol.
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Subsequent dehydration of this intermediate yields mesityl oxide.[7]
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Caption: Synthesis of mesityl oxide from acetone via diacetone alcohol.

Experimental Protocols

P> Mesityl Oxide

A. Synthesis of Mesityl Oxide via Dehydration of

Diacetone Alcohol

This protocol is based on the dehydration of crude diacetone alcohol using a catalytic amount

of iodine, as described in Organic Syntheses.[11]

Materials and Equipment:

lodine (0.1 g)

1-liter round-bottomed flask

Glinsky fractionating column

Water-cooled condenser

Crude diacetone alcohol (approx. 9.5 moles)
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« Distillation apparatus

e Separatory funnel

e Anhydrous calcium chloride
Methodology:

e A 1-liter round-bottomed flask is charged with approximately 1100 g (9.5 moles) of crude
diacetone alcohol and 0.1 g of iodine.[11]

o The flask is fitted with a Glinsky fractionating column and a condenser set for distillation.[11]

e The mixture is heated gently with a small flame to begin distillation. The distillation should
proceed at a slow, steady rate without interruption.[11]

o Three fractions are collected:
o Fraction | (56-80°C): Primarily acetone with some water and mesityl oxide.
o Fraction Il (80—-126°C): A two-layer mixture of crude mesityl oxide and water.
o Fraction Ill (126-131°C): Pure mesityl oxide.[11]

e The aqueous layer from Fraction Il is separated using a separatory funnel. The organic layer
(crude mesityl oxide) is dried with anhydrous calcium chloride.[11]

e The dried crude mesityl oxide is then purified by fractional distillation, collecting the fraction
that distills between 126°C and 130°C. This is combined with Fraction Il from the initial
distillation.[11]

B. Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of
mesityl oxide from acetone.
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Caption: General experimental workflow for mesityl oxide synthesis and purification.

Spectroscopic Data

Spectroscopic analysis is essential for the structural confirmation and purity assessment of

mesityl oxide.
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Spectroscopy

Key Features

FT-IR (Liquid Film)

C=0 stretch (conjugated): ~1690 cm~1; C=C
stretch (conjugated): ~1620 cm~1; C-H stretches
(sp? and sp3): ~2900-3100 cm~1[12]

1H NMR (CDCls)

0 ~6.1 ppm (1H, s, vinyl H); 4 ~2.1 ppm (3H, s,
acetyl CHs); 6 ~1.9 ppm (6H, s, gem-dimethyl
CHs)[8][12]

13C NMR (CDCls)

0 ~198 ppm (C=0); & ~155 ppm (C=C); 6 ~124
ppm (C=C-H); 6 ~31 ppm (acetyl CH3); & ~27
ppm, ~20 ppm (gem-dimethyl CHs)[8]

Mass Spectrometry

Molecular lon (M*): m/z = 98. Key fragments:
m/z = 83 ([M-CHs]*), 55, 43 ([CH3CQO]*)[8]

Safety and Handling

Mesityl oxide is a flammable and moderately toxic substance that requires careful handling.

[10]

e Hazards:

o Flammability: It is a flammable liquid with a low flash point. Vapors can form explosive

mixtures with air. Keep away from heat, sparks, and open flames.

o Toxicity: Harmful if swallowed, inhaled, or in contact with skin. It is irritating to the eyes,

skin, and respiratory tract.[1] High concentrations can cause central nervous system

effects, including dizziness and drowsiness.[1]

o Peroxide Formation: Can form explosive peroxides upon prolonged exposure to air.[1]

Check for peroxides before distillation.

o Reactivity: Reacts violently with strong oxidants and acids.

¢ Personal Protective Equipment (PPE):

o Wear protective gloves, safety glasses or a face shield, and a lab coat.
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o Use in a well-ventilated area or with a fume hood to avoid inhalation of vapors.

e Storage:
o Store in a cool, dry, well-ventilated place in tightly sealed containers.

o Store away from sources of ignition and incompatible materials like strong oxidizing
agents.

Applications
Mesityl oxide's unique properties make it valuable in several fields:
o Chemical Intermediate: It is a primary precursor in the synthesis of methyl isobutyl ketone

(MIBK) and methyl isobutyl carbinol (MIBC).[1][3] It is also used to synthesize other
chemicals, including pharmaceuticals and pesticides.[1]

e Solvent: It is an effective solvent for nitrocellulose, vinyl resins, gums, paints, and lacquers.

[1]°]

o Other Uses: It finds application in paint removers, ore flotation, and as an insect repellent.[2]
[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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